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Compound of Interest

Compound Name: 1-Methoxy-4-propylbenzene

Cat. No.: B087226 Get Quote

In the intricate world of flavor chemistry, phenylpropanes stand out as a significant class of

aromatic compounds that define the characteristic tastes and aromas of many spices and

herbs. This guide provides a detailed comparative analysis of three prominent phenylpropanes:

eugenol, anethole, and cinnamaldehyde. Tailored for researchers, scientists, and drug

development professionals, this document delves into their flavor profiles, chemical properties,

natural sources, and biosynthetic origins, supported by experimental data and detailed

methodologies.

Comparative Overview of Phenylpropane Flavor
Profiles
Eugenol, anethole, and cinnamaldehyde, while sharing a common phenylpropane backbone,

exhibit distinct and complex flavor profiles that are critical to their applications in the food,

fragrance, and pharmaceutical industries. A summary of their key characteristics is presented

below.
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Odor
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d

Natural
Sources

Eugenol

4-allyl-2-

methoxyph

enol

164.20

Warm,

spicy,

clove-like,

woody,

with

phenolic

and sweet

nuances.

[1][2]

6 - 100

ppb[3]

Clove,

nutmeg,

cinnamon,

basil, bay

leaf.[2][3]

Anethole

1-methoxy-

4-(1-

propenyl)b

enzene

148.20

Sweet,

licorice,

anise,

slightly

spicy.

3.5 ppb

Anise,

fennel, star

anise.

Cinnamald

ehyde

(E)-3-

phenylprop

-2-enal

132.16

Spicy,

cinnamon,

warm,

sweet,

slightly

balsamic.

[4]

50 - 750

ppb[4][5]

Cinnamon

bark,

cassia.[4]

Biosynthesis of Phenylpropanes
Phenylpropanes are synthesized in plants via the shikimate pathway, starting from the aromatic

amino acids phenylalanine and tyrosine.[6][7] A series of enzymatic reactions leads to the

formation of various intermediates, which are then channeled into specific branches to produce

the diverse array of phenylpropanoid compounds. The following diagram illustrates the

comparative biosynthetic pathways leading to eugenol, anethole, and cinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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